2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: 2-(4-chlorophenyl)-6-methoxyimidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C16H11ClN2OS/c1-20-12-6-7-14-15(8-12)21-16-18-13(9-19(14)16)10-2-4-11(17)5-3-10/h2-9H,1H3
• InChI Key: VNCMHHMRNYNTJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N3C=C(N=C3S2)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H11ClN2OS
• Molecular Weight: 314.8 g/mol

Description

2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole, also known as Cmpd-A, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields such as cancer treatment, neurodegenerative diseases, and inflammation.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole is not fully understood. However, studies have suggested that it exerts its antitumor activity by inhibiting the activity of the enzyme tubulin, which is essential for cell division. Inhibition of tubulin leads to the disruption of the microtubule network, which is required for cell division, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole has been shown to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. In addition to its antitumor activity, 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole has also been shown to exhibit anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the development of 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole. One potential direction is to optimize its pharmacokinetic properties to improve its efficacy as a therapeutic agent. Another direction is to investigate its potential applications in other disease areas, such as neurodegenerative diseases. Furthermore, future studies could focus on elucidating its mechanism of action to further understand its antitumor activity.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole involves a multistep process starting from commercially available starting materials. The key step involves the condensation of 2-aminobenzothiazole and 4-chloroaniline, followed by the cyclization reaction to form the imidazo[2,1-b][1,3]benzothiazole core. The final step involves the introduction of a methoxy group at the 7-position of the molecule.

Scientific Research Applications

2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole has been extensively studied for its potential applications in cancer treatment. Studies have shown that 2-(4-chlorophenyl)-7-methoxyimidazo[2,1-b][1,3]benzothiazole exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.